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Compound of Interest

Compound Name: Amyl salicylate

Cat. No.: B1664950

An In-depth Technical Guide on the Physicochemical Properties of Pentyl 2-Hydroxybenzoate

Introduction

Pentyl 2-hydroxybenzoate, commonly known as pentyl salicylate or amyl salicylate, is an
organic ester formed from salicylic acid and pentanol.[1][2] It is a colorless to pale yellow,
viscous liquid recognized for its characteristic sweet, floral, and herbaceous odor.[3][4][5] This
compound is extensively utilized in the fragrance and cosmetic industries as a scent
component and a fixative in perfumes, soaps, and other personal care products.[1][6]
Additionally, it serves as a UV filter in sunscreen formulations and possesses certain
antimicrobial properties.[3] This guide provides a detailed overview of its core physicochemical
properties, experimental protocols for their determination, and logical workflows related to its
synthesis and analysis.

Chemical Identity

This section outlines the fundamental identifiers for pentyl 2-hydroxybenzoate.
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Identifier Value
IUPAC Name pentyl 2-hydroxybenzoate[6][7]
Pentyl salicylate, Amyl salicylate, Benzoic acid,
Synonyms
2-hydroxy-, pentyl ester[7]
CAS Number 2050-08-0[4][7]

Molecular Formula

C12H1603][6][7][8]

Molecular Weight

208.25 g/mol [7]

EINECS Number

218-080-2[7][9]

Physicochemical Properties

The following tables summarize the key quantitative physicochemical data for pentyl 2-

hydroxybenzoate.

hvsical and Ti lvnami :

Property

Value

Conditions

Physical State

Liquid[3][7]

Room Temperature

Colorless to pale yellow oily

Appearance - )

liquid[3][5]

Sweet, floral, herbaceous[3]
Odor -

[10]
Boiling Point 265 - 270 °C[8][11] @ 760 mmHg
Melting Point -20 °C[3] to -12 °C[10][12] -
Density 1.050 - 1.065 g/cm3[5][8][11] @ 20-25 °C
Flash Point 99.8 °C to 126 °C[4][8][12] Closed Cup
Vapor Pressure 0.24 Pa[8][13] @ 20 °C
Refractive Index 1.503 - 1.512[4][8] @ 20-25°C
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lubili | Partitioni

Property Value Conditions

Water Solubility 5.0 - 5.5 mg/L[4][7][8] @ 20 °C (Sparingly soluble)[3]

Soluble in alcohol, ether,
Solubility in Organic Solvents chloroform, acetone,
benzene[3][13][14]

LogP (Octanol/Water Partition
N 4.18 - 4.4[12][13][15]
Coefficient)

pKa 8.16 + 0.30[8][13] Predicted

Experimental Methodologies

This section details the protocols for the synthesis and determination of key physicochemical
properties of pentyl 2-hydroxybenzoate.

Synthesis: Fischer Esterification

Pentyl 2-hydroxybenzoate is commercially synthesized via Fischer esterification.[2][6][12]

e Principle: This method involves the acid-catalyzed reaction between a carboxylic acid
(salicylic acid) and an alcohol (amyl alcohol, i.e., pentanol).[6][13] The reaction is reversible.
[16] To drive the equilibrium towards the formation of the ester, a strong acid catalyst like
sulfuric acid is used, and one of the products (water) is typically removed as it forms.[17]

e Procedure:
o Salicylic acid is dissolved in an excess of amyl alcohol in a round-bottom flask.[13]
o A catalytic amount of concentrated sulfuric acid is cautiously added to the mixture.[13][17]

o The reaction mixture is heated under reflux. A Dean-Stark apparatus or a similar setup can
be used to continuously remove the water produced during the reaction, thereby
increasing the yield.[17]
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o After the reaction is complete (monitored by techniques like TLC or GC), the mixture is
cooled.

o The excess alcohol is removed by distillation.

o The remaining mixture is neutralized, often with a sodium carbonate solution, to remove
the acid catalyst and any unreacted salicylic acid.[13]

o The crude ester is washed with water, dried over an anhydrous salt (e.g., sodium sulfate),
and purified by vacuum distillation to yield pure pentyl 2-hydroxybenzoate.

Determination of Physicochemical Properties

o Density: The density of the liquid ester can be determined at a specific temperature (e.g., 15
°C or 20 °C) using a hydrometer or a pycnometer according to standard methods like ISO
3675:1998.[18]

» Boiling Point: The boiling point is determined by distillation at atmospheric pressure (hormal
boiling point). The temperature at which the liquid-vapor equilibrium is established is
recorded.[19]

o Water Solubility: The shake-flask method is a common technique. A surplus of the ester is
mixed with a known volume of water in a flask. The mixture is agitated at a constant
temperature until equilibrium is reached. The concentration of the ester in the agueous
phase is then measured, often using techniques like UV-Vis spectroscopy or HPLC, to
determine its solubility.

o Purity Analysis (Gas Chromatography - GC): The purity of the synthesized ester and the
composition of isomers can be determined using Gas Chromatography (GC).[20] A sample is
vaporized and injected onto the head of a chromatographic column. The components are
separated based on their boiling points and interactions with the column's stationary phase.
A detector (e.g., Flame lonization Detector - FID or Mass Spectrometer - MS) quantifies the
amount of each component.[20][21]

Visualizations: Workflows and Relationships
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The following diagrams illustrate key processes and relationships for pentyl 2-
hydroxybenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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